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Compound of Interest

Compound Name: WK369

Cat. No.: B15540686

Get Quote

This document provides essential safety and logistical information for the proper disposal of

WK369, a specific small molecule inhibitor of BCL6. The following procedures are designed to

ensure the safety of laboratory personnel and compliance with standard regulations for

handling investigational chemical compounds. Researchers, scientists, and drug development

professionals should adhere to these guidelines to mitigate risks and ensure responsible waste

management.

Physicochemical Properties of WK369
A summary of the known quantitative data for WK369 is presented below. This information is

critical for assessing potential hazards and determining the appropriate disposal route.
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Property Value Reference

Molecular Weight 369.40 g/mol [1]

Molecular Formula C₁₉H₂₀FN₅O₂ [1]

Appearance Solid [1]

Binding Affinity (SPR KD)
2.24 µM (to BCL6-BTB

domain)
[1][2][3]

IC₅₀ 0.32 µM (HTRF assay) [1][2][3]

Storage (Powder) 2 years at -20°C [3]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
[3]

Experimental Protocols: Proper Disposal
Procedures for WK369
The disposal of WK369, as an investigational compound, requires a meticulous and

documented approach. The following step-by-step protocol is based on general best practices

for laboratory chemical waste management and the handling of investigational drugs.[4][5][6]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (Nitrile rubber is a suitable option), when handling WK369.

2. Waste Segregation and Collection:

Do not dispose of WK369 down the drain or in regular trash.[4][7]

Designate a specific, clearly labeled hazardous waste container for all solid WK369 waste

and any materials contaminated with it (e.g., pipette tips, weighing boats, contaminated

gloves).
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For solutions containing WK369, use a dedicated, leak-proof, and chemically compatible

waste container. Clearly label the container as "Hazardous Waste: Contains WK369" and list

any solvents present.

Store liquid waste containers in secondary containment to prevent spills.

3. Inactivation (if applicable and feasible):

Currently, there are no established and verified protocols for the chemical inactivation of

WK369 in a standard laboratory setting. Therefore, direct disposal of the active compound

via a licensed hazardous waste contractor is the recommended procedure.

4. Storage of Waste:

Store hazardous waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.[4][8]

Ensure the SAA is away from general laboratory traffic and sources of ignition.

Keep waste containers securely closed except when adding waste.[4][8]

5. Documentation and Accountability:

Maintain a detailed log for the disposal of WK369. This is a critical step for investigational

compounds.[6][9][10] The log should include:

Date of disposal

Quantity of WK369 disposed of

Form of the waste (solid, liquid, etc.)

Signature of the individual disposing of the waste

Signature of a witness, if required by your institution or the study sponsor.[6][9]

6. Disposal Request and Pickup:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[4][11]

Provide the EHS department with a complete and accurate description of the waste,

including the name "WK369" and any other chemical constituents.

Follow all institutional procedures for waste pickup and handover.

7. Empty Container Disposal:

Empty containers that held WK369 should be managed as hazardous waste unless they

have been triple-rinsed with a suitable solvent.[5]

The rinsate from the triple-rinsing process must be collected and disposed of as hazardous

liquid waste.[5]

Logical Workflow for WK369 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of WK369.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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